Cas no 618415-41-1 (4-bromobenzyl 4-ethyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide)

• Product Name: 4-bromobenzyl 4-ethyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide
• CAS No: 618415-41-1
• MF: C₁₆H₁₅BrN₄S
• MW: 375.286100625992
• CID: 3029539
• PubChem ID: 1034365
• Update Time: 2025-04-21

4-bromobenzyl 4-ethyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide Chemical and Physical Properties

Names and Identifiers

• 4-bromobenzyl 4-ethyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide
• 2-[5-[(4-bromophenyl)methylsulfanyl]-4-ethyl-1,2,4-triazol-3-yl]pyridine
• AF-399/42678760
• 649-281-7
• AKOS002189455
• STK467747
• 2-(5-((4-Bromobenzyl)thio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine
• SCHEMBL4204705
• 618415-41-1
• 2-{5-[(4-bromobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine

• Inchi： 1S/C16H15BrN4S/c1-2-21-15(14-5-3-4-10-18-14)19-20-16(21)22-11-12-6-8-13(17)9-7-12/h3-10H,2,11H2,1H3
• InChI Key： OTVOFYWDCZQTGH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC1=NN=C(C2C=CC=CN=2)N1CC

Computed Properties

• Exact Mass: 374.02008Da
• Monoisotopic Mass: 374.02008Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68.9Ų